N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)oxamide
• InChI: InChI=1S/C16H13ClN2O4/c17-11-3-1-2-4-12(11)19-16(21)15(20)18-8-10-5-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2,(H,18,20)(H,19,21)
• InChI Key: OXKLSGNGASGZJO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H13ClN2O4
• Molecular Weight: 332.74 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)ethanediamide, also known as MDMA or ecstasy, is a synthetic psychoactive drug that has gained popularity in recent years due to its euphoric effects. Despite its recreational use, MDMA has been the subject of scientific research for its potential therapeutic applications.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)ethanediamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. This leads to feelings of euphoria, increased empathy, and heightened emotional openness. The increase in serotonin levels also plays a role in the potential therapeutic effects of this compound in treating PTSD and anxiety.
Biochemical and physiological effects:
This compound use can lead to various biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause dehydration, muscle tension, and jaw clenching. Long-term use of this compound has been linked to neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)ethanediamide has been used in animal studies to investigate its potential therapeutic effects and to understand its mechanism of action. However, there are limitations to using this compound in lab experiments, including potential ethical concerns and the difficulty in accurately modeling human experiences in animal studies.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)ethanediamide, including further clinical trials to investigate its potential therapeutic applications, development of safer and more effective synthesis methods, and exploration of novel compounds with similar effects as this compound but with fewer side effects.
In conclusion, this compound is a synthetic psychoactive drug that has gained popularity for its recreational use but has also been the subject of scientific research for its potential therapeutic applications. Its mechanism of action involves increasing levels of serotonin, dopamine, and norepinephrine in the brain, leading to feelings of euphoria and increased empathy. While there are advantages to using this compound in lab experiments, there are also limitations, and future research should focus on exploring novel compounds and developing safer and more effective synthesis methods.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)ethanediamide has been studied for its potential therapeutic applications in treating post-traumatic stress disorder (PTSD) and anxiety. Clinical trials have shown promising results in reducing symptoms of PTSD when administered in conjunction with psychotherapy. This compound-assisted psychotherapy has also shown potential in treating social anxiety in individuals with autism spectrum disorder.